Cas no 1155020-54-4 (N-3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide)

• Product Name: N-3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide
• CAS No: 1155020-54-4
• MF: C₁₁H₁₁N₅O
• MW: 229.237941026688
• CID: 5450235
• PubChem ID: 43701464
• Update Time: 2025-06-15

N-3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]prop-2-enamide
• EN300-12840453
• Z445410452
• 1155020-54-4
• N-[3-methyl-4-(tetrazol-1-yl)phenyl]prop-2-enamide
• N-[3-Methyl-4-(1H-tetrazol-1-yl)phenyl]-2-propenamide
• N-3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide

• Inchi： 1S/C11H11N5O/c1-3-11(17)13-9-4-5-10(8(2)6-9)16-7-12-14-15-16/h3-7H,1H2,2H3,(H,13,17)
• InChI Key： QWSULIWINIVXBO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C=NN=N2)C(C)=C1)(=O)C=C

Computed Properties

• Exact Mass: 229.09635999g/mol
• Monoisotopic Mass: 229.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide

Comprehensive Overview of N-3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide (CAS No. 1155020-54-4)

N-3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide, with the CAS number 1155020-54-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure, combining a tetrazole ring with a propenamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its structural similarity to bioactive molecules.

The compound's tetrazole component is a nitrogen-rich heterocycle, often used as a bioisostere for carboxylic acids in medicinal chemistry. This property enhances its solubility and metabolic stability, which are critical factors in drug design. The propenamide group, on the other hand, introduces reactivity that can be leveraged for targeted covalent binding, a strategy increasingly explored in the development of kinase inhibitors and other therapeutic agents. These characteristics position N-3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide as a promising candidate for further investigation.

In recent years, the scientific community has shown growing interest in small-molecule modulators and covalent inhibitors, both of which align with the properties of this compound. Searches for terms like "tetrazole derivatives in drug discovery" and "propenamide-based therapeutics" have surged, reflecting the demand for innovative approaches to tackle complex diseases. The compound's CAS No. 1155020-54-4 is frequently queried in academic and industrial databases, underscoring its relevance in contemporary research.

From a synthetic perspective, N-3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide can be prepared through multi-step organic reactions, including palladium-catalyzed cross-coupling and amidation processes. Its purity and stability are critical for reproducible results, prompting researchers to employ advanced analytical techniques such as HPLC and NMR spectroscopy for characterization. These methods ensure the compound meets the stringent standards required for preclinical studies.

The potential applications of this compound extend beyond pharmaceuticals. Its unique structure makes it a valuable intermediate in agrochemical research and material science. For instance, tetrazole-containing compounds are known for their role in developing high-energy materials and corrosion inhibitors. However, the focus remains on its biomedical potential, particularly in addressing unmet medical needs in oncology and inflammation.

As the demand for precision medicine and targeted therapies grows, compounds like N-3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide are poised to play a pivotal role. Its ability to interact selectively with biological targets aligns with the shift toward personalized treatment strategies. Researchers are also exploring its compatibility with AI-driven drug design, a hot topic in the era of computational chemistry.

In conclusion, N-3-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide (CAS No. 1155020-54-4) represents a fascinating intersection of chemistry and biology. Its structural features, synthetic accessibility, and potential applications make it a compound worth watching in the evolving landscape of scientific innovation. Whether in drug development or interdisciplinary research, this molecule continues to inspire curiosity and exploration.